3-((5-((3-methylbenzyl)thio)-4-(o-tolyl)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one

• IUPAC Name: 3-[[4-(2-methylphenyl)-5-[(3-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one
• InChI: InChI=1S/C25H22N4OS2/c1-17-8-7-10-19(14-17)16-31-24-27-26-23(29(24)20-11-4-3-9-18(20)2)15-28-21-12-5-6-13-22(21)32-25(28)30/h3-14H,15-16H2,1-2H3
• InChI Key: GCSUWGWNCZQQRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CSC2=NN=C(N2C3=CC=CC=C3C)CN4C5=CC=CC=C5SC4=O
• Molecular Formula: C25H22N4OS2
• Molecular Weight: 458.6 g/mol

Description

3-((5-((3-methylbenzyl)thio)-4-(o-tolyl)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one is a useful research compound. Its molecular formula is C25H22N4OS2 and its molecular weight is 458.6. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Applications

Several derivatives of 4H-1,2,4-triazoles, including compounds with structural similarities to the one , have been investigated for their pharmacological properties. For example, compounds with a benzylthio group at C5 have shown potent angiotensin II (AII) antagonist activity, which could be beneficial for hypertension management. A specific compound, 3-n-butyl-5-[(2-carboxybenzyl)thio]-4-[[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl]-4H-1,2,4-triazole, demonstrated significant efficacy in blocking the AII pressor response in rats, comparable to that of known medication DuP 753 (W. Ashton et al., 1993).

Antimicrobial Activity

Research into 1,2,4-triazole and benzothiazole derivatives has uncovered compounds with promising antimicrobial properties. Studies have shown these compounds to be effective against a range of bacterial and fungal species. For instance, derivatives containing 1,2,4-triazole heterocycle were tested for their antimicrobial activity, showing effectiveness against bacteria, mold, and yeast (C. N. Tien et al., 2016).

Anticancer Properties

Compounds from the benzothiazole and triazole families have also been evaluated for their potential anticancer effects. Notably, novel benzothiazole derivatives have been synthesized and tested for anticonvulsant activity, which indirectly relates to their potential utility in cancer treatment by targeting neurological pathways. Some synthesized compounds showed high protective index values, surpassing standard drugs in specific tests (Dachuan Liu et al., 2016).

Corrosion Inhibition

Benzimidazole derivatives containing 1,2,4-triazole rings have been investigated for their role as corrosion inhibitors for mild steel in acidic environments. These studies are crucial for industrial applications where corrosion resistance is paramount. The effectiveness of these inhibitors increases with concentration and exhibits significant protection against corrosion, adhering to the Langmuir adsorption isotherm (M. Yadav et al., 2013).